Cas no 129025-54-3 (Clofencet)

• Product Name: Clofencet
• CAS No: 129025-54-3
• MF: C₁₃H₁₁ClN₂O₃
• MW: 278.69104218483
• MDL: MFCD28047773
• CID: 163082
• Update Time: 2026-05-14

Clofencet Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylicacid, 2-(4-chlorophenyl)-3-ethyl-2,5-dihydro-5-oxo-
• 2-(4-Chlorophenyl)-3-ethyl-5-oxo-pyridazine-4-carboxylic acid
• 2-(4-chlorophenyl)-3-ethyl-5-oxopyridazine-4-carboxylic acid
• Clofencet
• 2-(4-Chlorophenyl)-3-ethyl-5-oxo-2,5-dihydro-4-pyridazinecarboxylic acid
• Clofencet [ISO]
• Genesis
• HSDB 7008
• SC 1158
• Clofencet Standard
• 1-(4-chlorophenyl)-1,4-dihydro-6-ethyl-4-oxopyridazine-5-carboxylic acid
• 2-(4-Chlorophenyl)-3-ethyl-5-oxo-2,5-dihydropyridazine-4-carboxylic acid
• 2-(4-Chlorophenyl)-3-ethyl-2,5-dihydro-5-oxo-4-pyridizinecarboxylic acid

• MDL： MFCD28047773
• Inchi： InChI=1S/C13H11ClN2O3/c1-2-10-12(13(18)19)11(17)7-15-16(10)9-5-3-8(14)4-6-9/h3-7H,2H2,1H3,(H,18,19)
• InChI Key： PIZCXVUFSNPNON-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC)N(C2=CC=C(Cl)C=C2)N=CC1=O)O

Computed Properties

• Exact Mass: 278.04593
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Experimental Properties

• Density: d20 1.44
• Melting Point: 269° (dec)
• PSA: 69.97
• pka: 2.83 (20°)

Clofencet Security Information

• Toxicity：LD50 in rats (mg/kg/day): 3306 orally; >5000 dermally (U.S. EPA)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes